Cas no 1806911-68-1 (Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate
• CAS No: 1806911-68-1
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4861470
• Update Time: 2025-11-01

Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H10BrF2NO3/c1-3-17-10(15)5-4-6(11)9(16-2)14-7(5)8(12)13/h4,8H,3H2,1-2H3
• InChI Key： TYTJXGVDUIIYNG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(C(=O)OCC)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate

Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate, with CAS No. 1806911-68-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials synthesis. This compound is characterized by its unique structural features, which include a pyridine ring substituted with bromine, a difluoromethyl group, and a methoxy group. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate involves a series of carefully optimized steps, including nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

In terms of applications, Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate has demonstrated potential in the development of novel pharmaceutical agents. For instance, its brominated pyridine ring can serve as a scaffold for designing kinase inhibitors, which are critical in the treatment of various cancers. Additionally, the presence of the difluoromethyl group enhances the molecule's lipophilicity, making it an attractive candidate for drug delivery systems.

Recent studies have also explored the use of this compound in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. Researchers have employed computational modeling techniques to predict its bioavailability and environmental fate, ensuring that its application aligns with sustainable agricultural practices.

From a materials science perspective, Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate has shown promise as a precursor for advanced polymers and organic electronics. Its electron-withdrawing groups can modulate the electronic properties of conjugated systems, enabling the creation of materials with tailored optical and electrical characteristics.

The development of Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate has been driven by collaborations between academic institutions and industry leaders. These partnerships have facilitated the sharing of resources and expertise, accelerating the pace of innovation. As research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow significantly.

In conclusion, Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS No. 1806911-68-1) stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its versatile structure and wide-ranging applications underscore its importance in contemporary research and development efforts across multiple disciplines.